Rhenium-based molecular rectangular boxes with large inner cavity and high shape selectivity towards benzene molecule†

Chemical Communications Pub Date: 2008-05-09 DOI: 10.1039/B802777C

Abstract

The self-assembly of rhenium-based rectangular boxes with a large inner cavity can be achieved via a simple one-step synthetic route; these molecules selectively recognize planar aromatic molecules, benzene in particular.

Graphical abstract: Rhenium-based molecular rectangular boxes with large inner cavity and high shape selectivity towards benzene molecule
Rhenium-based molecular rectangular boxes with large inner cavity and high shape selectivity towards benzene molecule†
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